N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O2S/c23-18(14-3-4-16-17(10-14)21-25-20-16)19-11-13-5-7-22(8-6-13)12-15-2-1-9-24-15/h1-4,9-10,13H,5-8,11-12H2,(H,19,23)
• InChI Key: ZSNCCDXZFWIZMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=NSN=C3C=C2)CC4=CC=CO4
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1209920-64-8

Description

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is involved in various synthesis and reactivity studies. For instance, its synthesis involves coupling reactions and treatment with P2S5 in anhydrous toluene, as demonstrated in the synthesis of related compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole (Aleksandrov & El’chaninov, 2017). These processes are significant for the development of novel heterocyclic compounds.

Biological Study

This compound is part of a broader category of furan derivatives that have been studied for their biological activities. For instance, certain furan-2-yl-based triazolo thiadiazole derivatives exhibit antibacterial and antifungal properties, as shown in research on compounds with similar structural features (Patel, Patel, & Shah, 2015).

Pharmacological Research

In the field of pharmacology, related compounds have been explored for their potential in treating various conditions. For example, compounds with structural similarities have been investigated for their antimicrobial activities, as seen in studies of azole derivatives (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Antileishmanial Activity

There is also research into the antileishmanial activity of related compounds. A study on 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents revealed promising results in this area (Tahghighi, Rezazade Marznaki, Kobarfard, Dastmalchi, Mojarrad, Razmi, Ardestani, Emami, Shafiee, & Foroumadi, 2011).

Anticancer Evaluation

Additionally, related thiadiazole and benzamide structures have been synthesized and evaluated for their anticancer properties, suggesting potential applications in cancer research and therapy (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).